Cas no 892981-59-8 (2-(2-methoxybenzamido)-N-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide)

• Product Name: 2-(2-methoxybenzamido)-N-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• CAS No: 892981-59-8
• MF: C₁₈H₂₀N₂O₃S
• MW: 344.428003311157
• CID: 6450137
• Update Time: 2025-06-10

2-(2-methoxybenzamido)-N-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-methoxybenzamido)-N-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• Benzo[b]thiophene-3-carboxamide, 4,5,6,7-tetrahydro-2-[(2-methoxybenzoyl)amino]-N-methyl-

• Inchi： 1S/C18H20N2O3S/c1-19-17(22)15-12-8-4-6-10-14(12)24-18(15)20-16(21)11-7-3-5-9-13(11)23-2/h3,5,7,9H,4,6,8,10H2,1-2H3,(H,19,22)(H,20,21)
• InChI Key： ANJAFFWMCYLCJX-UHFFFAOYSA-N
• SMILES： C12CCCCC=1C(C(NC)=O)=C(NC(=O)C1=CC=CC=C1OC)S2

Experimental Properties

• Density: 1.280±0.06 g/cm3(Predicted)
• Boiling Point: 442.6±45.0 °C(Predicted)
• pka: 12.72±0.20(Predicted)

Additional information on 2-(2-methoxybenzamido)-N-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide

2-(2-Methoxybenzamido)-N-Methyl-4,5,6,7-Tetrahydro-1-Benzothiophene-3-Carboxamide: A Comprehensive Overview

2-(2-Methoxybenzamido)-N-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide (CAS No. 892981-59-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzothiophenes, which are known for their diverse biological activities and potential therapeutic applications. In this article, we will delve into the structural characteristics, synthesis methods, biological properties, and recent advancements in the study of this compound.

Structural Characteristics:

The molecular structure of 2-(2-methoxybenzamido)-N-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide is characterized by a benzothiophene core with a tetrahydro substitution at positions 4, 5, 6, and 7. The presence of a methoxybenzamido group at position 2 and a methylcarboxamide group at position 3 adds to its complexity and contributes to its unique pharmacological profile. The methoxy group on the benzene ring enhances the compound's lipophilicity and stability, while the amide functionality provides opportunities for hydrogen bonding interactions with biological targets.

Synthesis Methods:

The synthesis of 2-(2-methoxybenzamido)-N-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide typically involves a multi-step process that combines various organic reactions. One common approach is to start with the preparation of the benzothiophene core through a cyclization reaction. Subsequently, the tetrahydro substitution can be achieved via hydrogenation or other reduction methods. The methoxybenzamido and methylcarboxamide functionalities are introduced through coupling reactions using appropriate reagents such as carbodiimides or coupling agents like HATU (O-(7-Azabenzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate).

Biological Properties:

2-(2-Methoxybenzamido)-N-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide has been extensively studied for its potential therapeutic applications. Recent research has highlighted its anti-inflammatory and analgesic properties. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro and in vivo models. Additionally, it has demonstrated potent analgesic effects in animal models of pain.

In the context of cancer research, 2-(2-methoxybenzamido)-N-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide has shown promise as an anticancer agent. It has been reported to induce apoptosis in various cancer cell lines by modulating key signaling pathways such as p53 and Bcl-2. Furthermore, its ability to inhibit angiogenesis and metastasis makes it a potential candidate for combination therapy with existing anticancer drugs.

Clinical Applications:

The potential clinical applications of 2-(2-methoxybenzamido)-N-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide are being actively explored. Preclinical studies have provided encouraging results in terms of safety and efficacy. However, further clinical trials are necessary to validate these findings and determine the optimal dosing regimens and treatment protocols.

In addition to its direct therapeutic effects, this compound may also serve as a lead molecule for the development of novel drugs with improved pharmacokinetic properties and reduced side effects. Ongoing research is focused on optimizing its chemical structure to enhance its bioavailability and target specificity.

Conclusion:

2-(2-Methoxybenzamido)-N-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide (CAS No. 892981-59-8) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation. As research in this area continues to advance, it is likely that new insights into its mechanisms of action and therapeutic potential will emerge.